Cas no 1805168-75-5 (Methyl 2-cyano-5-formyl-4-methoxybenzoate)

• Product Name: Methyl 2-cyano-5-formyl-4-methoxybenzoate
• CAS No: 1805168-75-5
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4952632
• Update Time: 2025-10-28

Methyl 2-cyano-5-formyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-formyl-4-methoxybenzoate

• Inchi： 1S/C11H9NO4/c1-15-10-4-7(5-12)9(11(14)16-2)3-8(10)6-13/h3-4,6H,1-2H3
• InChI Key： GGJQMIGCSOZZFP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(C(=O)OC)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4

Additional information on Methyl 2-cyano-5-formyl-4-methoxybenzoate

Methyl 2-cyano-5-formyl-4-methoxybenzoate: A Comprehensive Overview

Methyl 2-cyano-5-formyl-4-methoxybenzoate, with the CAS number 1805168-75-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at the 2-position, a formyl group at the 5-position, and a methoxy group at the 4-position. These functional groups endow the compound with versatile chemical properties, making it a valuable building block in various research and industrial applications.

The synthesis of Methyl 2-cyano-5-formyl-4-methoxybenzoate involves multi-step organic reactions, often employing advanced methodologies such as Suzuki coupling or Friedel-Crafts acylation. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for large-scale applications. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most promising applications of Methyl 2-cyano-5-formyl-4-methoxybenzoate lies in drug discovery. The compound's structural features make it an ideal candidate for designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that the cyano group can act as a nitrile pharmacophore, potentially interacting with specific protein targets to modulate their activity. Additionally, the formyl group can serve as a reactive site for further functionalization, enabling the creation of bioisosteres or prodrugs.

Recent research has also highlighted the potential of Methyl 2-cyano-5-formyl-4-methoxybenzoate in materials science. The compound's ability to form self-assembled monolayers (SAMs) on various surfaces has been investigated for applications in nanotechnology and sensor development. SAMs formed by this compound exhibit excellent stability and selectivity, making them suitable for use in biosensors or electronic devices.

In terms of spectroscopic characterization, Methyl 2-cyano-5-formyl-4-methoxybenzoate has been extensively studied using techniques such as UV-vis spectroscopy, NMR spectroscopy, and X-ray crystallography. These studies have provided insights into its electronic structure, conformational preferences, and crystalline properties. For example, UV-vis spectroscopy has revealed strong absorption bands corresponding to π→π* transitions within the aromatic ring system.

The reactivity of Methyl 2-cyano-5-formyl-4-methoxybenzoate has been explored in various chemical transformations. Its formyl group can undergo oxidation to yield carboxylic acids or reduction to alcohols, depending on the reaction conditions. The methoxy group can also participate in nucleophilic substitution reactions under certain conditions. These versatile reactivity patterns make the compound a valuable intermediate in organic synthesis.

From an environmental standpoint, researchers have investigated the biodegradation pathways of Methyl 2-cyano-5-formyl-4-methoxybenzoate to assess its ecological impact. Studies suggest that under aerobic conditions, the compound undergoes microbial degradation via hydrolytic cleavage of its ester bond and subsequent mineralization into CO₂ and water. This information is crucial for ensuring sustainable practices during its production and use.

In summary, Methyl 2-cyano-5-formyl-4-methoxybenzoate (CAS No.: 1805168-75-5) is a multifaceted organic compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a versatile building block in drug discovery, materials science, and chemical synthesis. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.